Cas no 287398-80-5 (3-Fluoro-2-(trifluoromethyl)benzamide)

• Product Name: 3-Fluoro-2-(trifluoromethyl)benzamide
• CAS No: 287398-80-5
• MF: C₈H₅F₄NO
• MW: 207.125015974045
• MDL: MFCD01631492
• CID: 1078146
• PubChem ID: 2774778
• Update Time: 2025-05-19

3-Fluoro-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(trifluoromethyl)benzamide
• 3-fluoro-2-trifluoromethylbenzamide
• AC1MCOX9
• CTK7D2731
• JRD-1212
• PC0386
• SBB093803
• SureCN2584583
• 287398-80-5
• JS-4211
• SCHEMBL2584583
• D82213
• SB77840
• CS-0150062
• DB-348147
• AKOS015853178
• MFCD01631492
• DTXSID10379214
• JEHSVMLIHCECTD-UHFFFAOYSA-N
• SY227792

• MDL： MFCD01631492
• Inchi： 1S/C8H5F4NO/c9-5-3-1-2-4(7(13)14)6(5)8(10,11)12/h1-3H,(H2,13,14)
• InChI Key： JEHSVMLIHCECTD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(N)=O)=C1C(F)(F)F

Computed Properties

• Exact Mass: 207.03072643g/mol
• Monoisotopic Mass: 207.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

3-Fluoro-2-(trifluoromethyl)benzamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Fluoro-2-(trifluoromethyl)benzamide

3-Fluoro-2-(trifluoromethyl)benzamide (CAS No. 287398-80-5): A Comprehensive Overview

3-Fluoro-2-(trifluoromethyl)benzamide (CAS No. 287398-80-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique fluorinated structure, exhibits a range of properties that make it a valuable component in various applications, from pharmaceuticals to advanced materials.

The molecular structure of 3-Fluoro-2-(trifluoromethyl)benzamide consists of a benzene ring substituted with a fluoro group at the 3-position and a trifluoromethyl group at the 2-position, with an amide functional group attached to the benzene ring. This specific arrangement of substituents imparts distinct chemical and physical properties to the compound, making it an interesting subject for both academic research and industrial applications.

In the realm of medicinal chemistry, 3-Fluoro-2-(trifluoromethyl)benzamide has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its role in modulating various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of 3-Fluoro-2-(trifluoromethyl)benzamide exhibit potent inhibitory activity against specific kinases, which are key enzymes involved in cellular signaling pathways. This finding suggests that 3-Fluoro-2-(trifluoromethyl)benzamide and its derivatives could be promising candidates for the development of novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

Beyond its potential in pharmaceuticals, 3-Fluoro-2-(trifluoromethyl)benzamide has also found applications in materials science. The presence of fluorine atoms in the molecule confers unique properties such as enhanced thermal stability, improved solubility, and reduced surface energy. These characteristics make it suitable for use in the synthesis of advanced materials, including polymers and coatings. A study published in Advanced Materials (2020) reported the use of 3-Fluoro-2-(trifluoromethyl)benzamide as a monomer in the preparation of high-performance polymer films with excellent mechanical properties and chemical resistance.

The synthesis of 3-Fluoro-2-(trifluoromethyl)benzamide can be achieved through various routes, depending on the desired scale and purity. One common method involves the reaction of 3-fluoro-2-trifluoromethylbenzoic acid with an appropriate amine under suitable conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing 3-Fluoro-2-(trifluoromethyl)benzamide. For example, a green chemistry approach using microwave-assisted synthesis has been reported to reduce reaction times and minimize waste generation.

In terms of safety and handling, while 3-Fluoro-2-(trifluoromethyl)benzamide is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The future prospects for 3-Fluoro-2-(trifluoromethyl)benzamide are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties deepens, it is likely that we will see increased interest from both academic researchers and industry professionals in exploring its full potential.